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Compound Name: 4-Formylpyridine-2-carbonitrile

Cat. No.: B154140 Get Quote

Solubility Profile of 4-Formylpyridine-2-carbonitrile:
A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the predicted solubility of 4-
Formylpyridine-2-carbonitrile (CAS No. 131747-70-1) in common laboratory solvents. Due to

the limited availability of public quantitative solubility data for this compound, this document

outlines a detailed experimental protocol for determining its solubility profile. The guide is

intended for researchers, scientists, and professionals in drug development who require an

understanding of the solubility characteristics of this molecule for applications in synthesis,

formulation, and biological screening.

Introduction to 4-Formylpyridine-2-carbonitrile
4-Formylpyridine-2-carbonitrile is a substituted pyridine derivative with the molecular formula

C₇H₄N₂O.[1][2][3][4][5] Its structure incorporates a pyridine ring, a formyl group at position 4,

and a nitrile group at position 2. These functional groups are expected to significantly influence

its physicochemical properties, including its solubility in various media. Understanding the

solubility of this compound is crucial for a wide range of applications, from selecting appropriate

solvents for chemical reactions and purification to developing suitable formulations for drug

delivery and biological assays.
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Chemical Structure:

Caption: Workflow for Quantitative Solubility Determination.

Conclusion
While specific experimental data for the solubility of 4-Formylpyridine-2-carbonitrile is not

readily available in the public domain, its molecular structure suggests a preference for polar

aprotic and polar protic solvents. This technical guide provides a robust framework for

researchers to experimentally determine the solubility profile of this compound. The outlined

protocols for both qualitative and quantitative analysis will enable the generation of reliable

data, which is essential for advancing research and development activities involving 4-
Formylpyridine-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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